Cas no 920114-88-1 (N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide)

N-({1-[2-(3-Methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide is a synthetic organic compound featuring a benzimidazole core substituted with a furan-2-carboxamide moiety and a 3-methoxyphenoxyethyl side chain. This structure confers potential bioactivity, particularly in pharmaceutical or agrochemical applications, due to the presence of heterocyclic systems known for their binding affinity and metabolic stability. The methoxy and furan groups may enhance solubility and target interaction, while the benzimidazole scaffold offers a versatile platform for further derivatization. The compound's precise physicochemical and pharmacological properties would require empirical characterization, but its design suggests utility in medicinal chemistry or material science research.
N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide structure
920114-88-1 structure
Product Name:N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide
CAS No:920114-88-1
MF:C22H21N3O4
MW:391.419845342636
CID:5427002
Update Time:2025-06-13

N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-({1-[2-(3-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-2-furamide
    • N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide
    • Inchi: 1S/C22H21N3O4/c1-27-16-6-4-7-17(14-16)28-13-11-25-19-9-3-2-8-18(19)24-21(25)15-23-22(26)20-10-5-12-29-20/h2-10,12,14H,11,13,15H2,1H3,(H,23,26)
    • InChI Key: HZRVGGIOEATKGM-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NCC1N(CCOC2=CC=CC(OC)=C2)C2=CC=CC=C2N=1)=O

N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide Pricemore >>

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Additional information on N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide

Comprehensive Overview of N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide (CAS No. 920114-88-1)

The compound N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide, identified by its CAS No. 920114-88-1, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique structural framework, combining a benzodiazole core with a furan-2-carboxamide moiety, linked via a flexible 3-methoxyphenoxyethyl chain. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in molecules like N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide due to their ability to interact with biological targets such as enzymes and receptors. The benzodiazole component, for instance, is known for its role in modulating protein-protein interactions, while the furan-2-carboxamide group contributes to enhanced solubility and bioavailability. These attributes align with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount.

The synthesis of CAS No. 920114-88-1 involves multi-step organic reactions, including alkylation, amidation, and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact. This aligns with the broader industry shift toward sustainable drug development, a topic frequently searched by professionals and academics alike.

One of the most frequently asked questions about N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide pertains to its potential therapeutic applications. Preliminary studies suggest its relevance in neurological disorders and inflammatory conditions, owing to its ability to cross the blood-brain barrier and modulate inflammatory pathways. These findings are particularly timely, given the rising global prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its low toxicity profile makes it a viable candidate for further preclinical evaluation.

From a commercial perspective, CAS No. 920114-88-1 is available through specialized chemical suppliers, often in small quantities for research purposes. Its market value is influenced by factors such as purity grade, supply chain stability, and research demand. As the pharmaceutical industry continues to invest in high-throughput screening and fragment-based drug design, compounds like this are likely to see increased utilization. Researchers and procurement specialists often search for terms like "buy 920114-88-1" or "N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide supplier", highlighting the need for reliable sourcing information.

In conclusion, N-({1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide represents a compelling example of modern medicinal chemistry innovation. Its unique structure, combined with promising biological activity, positions it as a molecule of interest for both academic and industrial research. As the scientific community continues to explore its potential, this compound may well emerge as a key player in the next generation of therapeutic agents.

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